Cas no 896678-90-3 (2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine)

2-({3-(4-Methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylsulfanyl}methyl)pyridine is a heterocyclic compound featuring a triazolopyrimidine core functionalized with a 4-methoxyphenyl group and a pyridinylmethylthio moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The presence of the triazolopyrimidine scaffold suggests potential biological activity, particularly in kinase inhibition or nucleoside mimicry applications. The methoxy and pyridine substituents enhance solubility and offer sites for further derivatization. Its well-defined synthetic route allows for high purity and reproducibility, supporting its use in targeted research and development applications.
2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine structure
896678-90-3 structure
Product Name:2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
CAS No:896678-90-3
MF:C17H14N6OS
MW:350.397660732269
CID:5798750
Update Time:2025-06-08

2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-(4-methoxyphenyl)-7-[(2-pyridinylmethyl)thio]-
    • 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine
    • Inchi: 1S/C17H14N6OS/c1-24-14-7-5-13(6-8-14)23-16-15(21-22-23)17(20-11-19-16)25-10-12-4-2-3-9-18-12/h2-9,11H,10H2,1H3
    • InChI Key: OKQSWRNRIOLMHJ-UHFFFAOYSA-N
    • SMILES: C1=NC(SCC2=NC=CC=C2)=C2N=NN(C3=CC=C(OC)C=C3)C2=N1

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 571.2±60.0 °C(Predicted)
  • pka: 3.36±0.12(Predicted)

2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0682-1213-2μmol
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0682-1213-5μmol
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0682-1213-10μmol
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0682-1213-20μmol
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0682-1213-1mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0682-1213-2mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0682-1213-3mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0682-1213-4mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0682-1213-5mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0682-1213-10mg
2-({[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}methyl)pyridine
896678-90-3 90%+
10mg
$79.0 2023-05-17

Additional information on 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine

Research Briefing on 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 896678-90-3)

Recent studies on the compound 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine (CAS: 896678-90-3) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic compound, characterized by its triazolopyrimidine core and pyridylmethylthio moiety, has garnered attention due to its unique structural features and biological activity. The presence of the 4-methoxyphenyl group further enhances its pharmacological properties, making it a subject of intense research in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of protein kinases, including CDK2 and EGFR. The results demonstrated significant inhibition of CDK2 with an IC50 value of 12 nM, suggesting its potential as a lead compound for anticancer therapies. Molecular docking studies revealed that the compound binds to the ATP-binding pocket of CDK2, with the triazolopyrimidine core forming critical hydrogen bonds with key residues. The methoxyphenyl group was found to contribute to improved binding affinity through hydrophobic interactions.

Further pharmacological characterization, as reported in Bioorganic & Medicinal Chemistry Letters, indicated that 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine exhibits favorable drug-like properties. The compound showed moderate plasma protein binding (78%) and acceptable metabolic stability in human liver microsomes, with a half-life of 45 minutes. These properties, combined with its kinase inhibitory activity, position this compound as a valuable candidate for further optimization in drug development programs.

Synthetic approaches to this compound have also seen recent advancements. A 2024 publication in Organic Process Research & Development described an improved synthetic route starting from 4-methoxyphenyl azide and 2-mercaptopyridine, achieving an overall yield of 62% through a copper-catalyzed click reaction followed by cyclization. This scalable method addresses previous challenges in the synthesis of the triazolopyrimidine core and enables the production of gram-scale quantities for biological evaluation.

Ongoing research is exploring the structure-activity relationships (SAR) of derivatives of this scaffold. Preliminary results suggest that modifications at the pyridine nitrogen or the methoxy group can significantly alter both kinase selectivity and cellular permeability. These findings are guiding the design of next-generation inhibitors with improved pharmacological profiles. The compound's versatility as a kinase inhibitor scaffold continues to make it a focus of research in both academic and industrial settings.

In conclusion, 2-({3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}methyl)pyridine represents a promising chemical entity in medicinal chemistry, with demonstrated kinase inhibitory activity and drug-like properties. Recent studies have advanced both its biological characterization and synthetic accessibility, paving the way for its potential application in the development of novel therapeutic agents. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.